Cas no 253144-69-3 (5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid)

• Product Name: 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid
• CAS No: 253144-69-3
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• MDL: MFCD03001259
• CID: 1083932
• PubChem ID: 6409736
• Update Time: 2025-05-24

5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Diphenylpyridazine-3,4-dicarboxylic acid
• 5,6-DIPHENYL-3,4-PYRIDAZINEDICARBOXYLIC ACID
• AC1O4OIL
• AG-A-79154
• CTK7I6241
• diphenylpyridazinedicarboxylicacid
• RP16479
• AKOS005070242
• 5,6-diphenylpyridazine-3,4-dicarboxylicAcid
• J-516549
• Z3225738676
• CS-0336188
• 3R-0293
• MFCD03001259
• diphenylpyridazine-3,4-dicarboxylic acid
• DTXSID00423356
• 5,6-diphenyl-pyridazine-3,4-dicarboxylic acid
• 253144-69-3
• 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

• MDL： MFCD03001259
• Inchi： 1S/C18H12N2O4/c21-17(22)14-13(11-7-3-1-4-8-11)15(12-9-5-2-6-10-12)19-20-16(14)18(23)24/h1-10H,(H,21,22)(H,23,24)
• InChI Key： OGTMAZPALCADHM-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 320.07970687g/mol
• Monoisotopic Mass: 320.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Melting Point: 140-142°C

5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid

Introduction to 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid (CAS No. 253144-69-3) and Its Emerging Applications in Chemical Biology

5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid (CAS No. 253144-69-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridazine class of molecules, which are known for their versatility in pharmaceutical and agrochemical applications. The presence of two phenyl groups at the 5 and 6 positions, along with the dicarboxylic acid functional groups at the 3 and 4 positions, imparts distinct chemical reactivity and binding capabilities that make it a valuable scaffold for drug discovery and material science research.

The structural framework of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid allows for multiple points of functionalization, enabling researchers to design derivatives with tailored properties. This flexibility has been exploited in recent years to develop novel compounds with potential therapeutic benefits. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating inflammatory diseases and neurological disorders.

In the realm of medicinal chemistry, the pyridazine core has been extensively studied for its ability to interact with biological targets. The diaromatic system provided by the phenyl groups enhances hydrophobic interactions, while the carboxylic acid groups facilitate hydrogen bonding and ionic interactions. These features have been leveraged to develop small-molecule inhibitors that disrupt pathological signaling pathways. Notably, recent research has highlighted the compound's potential in modulating kinase activity, which is a critical step in cancer therapy. By targeting specific kinases involved in tumor growth and proliferation, 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid and its derivatives offer a promising approach to developing next-generation anticancer agents.

The synthesis of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig aminations, have been employed to construct the pyridazine ring system efficiently. These techniques not only improve synthetic efficiency but also allow for greater customization of the molecular structure. The ability to modify key functional groups while maintaining the core pyridazine scaffold has opened up new avenues for exploring its biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein pockets with high affinity, suggesting its potential as a lead compound for drug development. Additionally, virtual screening techniques have been used to identify novel derivatives with enhanced pharmacological properties. These computational approaches complement traditional experimental methods and accelerate the discovery process.

The pharmaceutical industry has taken notice of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid due to its multifaceted potential. Several companies are currently exploring its applications in treating metabolic disorders and neurodegenerative diseases. Preclinical studies have demonstrated that certain derivatives exhibit protective effects against oxidative stress and neuroinflammation, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into this compound class.

Beyond pharmaceutical applications, 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid has shown promise in material science research. Its unique structural features make it an attractive candidate for designing functional materials with applications in electronics and sensors. For example, researchers have explored its use in developing organic semiconductors due to its ability to form stable π-conjugated systems. These materials could potentially revolutionize flexible electronics and wearable devices.

The future of 5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid research lies in expanding its therapeutic applications through innovative drug design strategies. By integrating insights from structural biology and bioinformatics, scientists can develop more targeted derivatives with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients worldwide.

In conclusion,5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid (CAS No. 253144-69-3) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to material science. As research continues to uncover new aspects of this molecule,5,6-Diphenyl-3,4-pyridazinedicarboxylic Acid is poised to play a crucial role in advancing scientific understanding and therapeutic innovation.